Cas no 1358125-06-0 (methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate)

• Product Name: methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate
• CAS No: 1358125-06-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5404467
• Update Time: 2025-10-30

methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6,7-dimethoxy-4-[2-[[4-(1-methylethyl)phenyl]amino]-2-oxoethoxy]-2-quinolinecarboxylate
• methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate

• Inchi： 1S/C24H26N2O6/c1-14(2)15-6-8-16(9-7-15)25-23(27)13-32-20-12-19(24(28)31-5)26-18-11-22(30-4)21(29-3)10-17(18)20/h6-12,14H,13H2,1-5H3,(H,25,27)
• InChI Key： HIIHWOCXATUYSN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(OCC(NC2=CC=C(C(C)C)C=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.5±55.0 °C(Predicted)
• pka: 12.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate

Comprehensive Overview of Methyl 6,7-Dimethoxy-4-({[4-(Propan-2-yl)Phenyl]Carbamoyl}Methoxy)Quinoline-2-Carboxylate (CAS No. 1358125-06-0)

Methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate (CAS No. 1358125-06-0) is a sophisticated organic compound with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a quinoline core substituted with dimethoxy and carboxylate groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and oncology-related studies.

The compound's CAS number 1358125-06-0 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. Its methyl ester functionality enhances solubility, while the isopropylphenyl moiety contributes to lipophilicity, a critical factor in bioavailability optimization. Recent trends in AI-driven drug design have spotlighted such compounds for their potential as small-molecule inhibitors, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, synthetic routes for methyl 6,7-dimethoxyquinoline-2-carboxylate derivatives are being refined to reduce environmental impact. This aligns with global searches for "sustainable synthesis of heterocyclic compounds"—a hot topic in academic and industrial forums. The compound’s quinoline scaffold also resonates with searches for "natural product analogs," as quinolines are prevalent in bioactive alkaloids like quinine.

Analytical challenges surrounding CAS 1358125-06-0 include its characterization via LC-MS and NMR spectroscopy, frequently searched techniques in pharmaceutical quality control. Discussions on platforms like ResearchGate often highlight its chromatographic separation from complex matrices, addressing common queries about "HPLC method development for quinoline derivatives."

From a commercial perspective, suppliers emphasize the compound’s high purity grades (>98%) to meet the stringent requirements of preclinical studies. This responds to the surge in searches for "GMP-grade synthetic intermediates" among contract research organizations (CROs). Patent analyses reveal its utility in kinase inhibition, connecting to trending queries on "next-generation kinase inhibitors" in oncology pipelines.

Emerging applications in agrochemicals leverage its heterocyclic bioactivity, coinciding with searches for "eco-friendly crop protection agents." Its structural similarity to strobilurin fungicides sparks interest in antifungal research, though explicit claims require further validation to comply with regulatory guidelines.

In summary, methyl 6,7-dimethoxy-4-({[4-(propan-2-yl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate represents a versatile scaffold at the intersection of medicinal chemistry and material innovation. Its relevance to drug discovery and sustainable chemistry ensures continued attention in both academic literature and industrial R&D, addressing contemporary scientific and environmental priorities.